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Compound of Interest

Compound Name:
1-(2-Amino-4-methoxy-3-

methylphenyl)ethanone

Cat. No.: B113257 Get Quote

In-Depth Technical Guide: 1-(2-Amino-4-
methoxy-3-methylphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 1-(2-
Amino-4-methoxy-3-methylphenyl)ethanone, a key intermediate in the synthesis of various

pharmaceutical compounds. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Core Molecular Information
The fundamental molecular characteristics of 1-(2-Amino-4-methoxy-3-
methylphenyl)ethanone are summarized below. The data has been compiled from verified

chemical suppliers and databases.

Parameter Value Source

Molecular Formula C₁₀H₁₃NO₂ [1][2]

Molecular Weight 179.22 g/mol [1][2]

CAS Number 912347-94-5 [1][2]
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Physicochemical Data
Key physical and chemical properties are presented in the following table, offering a

comprehensive profile of the compound.

Property Value

Physical State Yellow crystalline solid

Melting Point 107 °C

Boiling Point (Predicted) 336.0 ± 37.0 °C

Density (Predicted) 1.096 ± 0.06 g/cm³

Solubility
Moderately soluble in polar organic solvents

(e.g., DMSO, DMF); relatively insoluble in water.

Logical Relationship of Compound Name to
Structure
The IUPAC name, 1-(2-Amino-4-methoxy-3-methylphenyl)ethanone, directly corresponds to

its chemical structure. The following diagram illustrates this relationship, breaking down the

name into its constituent functional groups and their positions on the phenyl ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b113257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenyl Ring

Substituents

Phenyl

Amino (-NH2)
at C2 substituted with

Methoxy (-OCH3)
at C4

 substituted with

Methyl (-CH3)
at C3

 substituted with

Ethanone (-C(O)CH3)
at C1

 attached to

Click to download full resolution via product page

Caption: Structural breakdown of 1-(2-Amino-4-methoxy-3-methylphenyl)ethanone.

Experimental Workflow: Synthesis Overview
While specific, detailed experimental protocols are proprietary and vary between

manufacturers, a generalized workflow for the synthesis of substituted acetophenones such as

1-(2-Amino-4-methoxy-3-methylphenyl)ethanone often involves a multi-step process. The

following diagram outlines a logical, high-level workflow.
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Caption: Generalized synthetic workflow for related aromatic ketones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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